N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C27H28N2O4S/c1-19-8-11-23(12-9-19)34(32,33)29-16-14-22(15-17-29)27(31)28-25-13-10-20(2)18-24(25)26(30)21-6-4-3-5-7-21/h3-13,18,22H,14-17H2,1-2H3,(H,28,31)
• InChI Key: ZEDRYCAYSDKAIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C=C(C=C3)C)C(=O)C4=CC=CC=C4
• Molecular Formula: C27H28N2O4S
• Molecular Weight: 476.6 g/mol

Description

The closest compound I found is "N-(2-BENZOYL-4-METHYLPHENYL)-4-METHOXYBENZAMIDE". It’s provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Chemoselective N-Benzoylation of Aminophenols

A study by Tarjeet Singh, R. Lakhan, and G. S. Singh (2017) explores the chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates, producing compounds of biological interest. This process, leading to N-(2-hydroxyphenyl)benzamides, highlights a potential pathway for synthesizing related compounds, including N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide, through chemoselective methods (Singh, Lakhan, & Singh, 2017).

Histone Deacetylase Inhibition for Cancer Therapy

The discovery of MGCD0103, a small molecule histone deacetylase (HDAC) inhibitor, by Nancy Z. Zhou et al. (2008) demonstrates the potential of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide in inhibiting HDACs 1-3 and 11. This suggests that derivatives like N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide could be explored for their HDAC inhibitory activity and potential applications in cancer therapy (Zhou et al., 2008).

Antibacterial Applications

The synthesis and characterization of 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide by Farook Adam et al. (2016) show antibacterial activity towards gram-positive and gram-negative bacteria. This opens up research avenues for N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide and similar compounds in developing new antibacterial agents (Adam et al., 2016).

Antimicrobial Properties of Acylthiourea Derivatives

Research by Carmen Limban et al. (2011) into new acylthiourea derivatives, including 2-((4-ethylphenoxy)methyl)-N-(phenylcarbamothioyl)benzamides, shows significant activity against various bacterial and fungal strains. This study suggests the potential of N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide in antimicrobial applications, emphasizing the influence of substituents on antimicrobial activity (Limban et al., 2011).

Synthesis and Characterization for Biological Studies

The synthesis and characterization of compounds like 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide provide a foundation for further exploration of N-(2-benzoyl-4-methylphenyl)-1-tosylpiperidine-4-carboxamide in biological studies. Techniques such as X-ray crystallography and spectroscopic methods play a crucial role in understanding the structure and potential applications of these compounds (Adam et al., 2016).